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The table below consolidates quantitative data from key studies on methyl gallate's efficacy and

pharmacokinetics in animal models.

Animal
Model

Study Focus
MG Dose &
Route

Dosing
Regimen

Key PK
Parameters
(if reported)

Key Findings

Rat

(Sprague
Dawley)

[1]

Pharmacokinetics

(PK)

20 mg/kg, Oral

(PO) and
Intravenous (IV)

Single

dose

IV: CL=0.73

L/h/kg,
Vd=4.13 L/kg,

t₁/₂=3.9 h [1]

Co-administration

did not significantly
alter marbofloxacin

PK; suitable for
combination

therapy.

Rat

(Sprague
Dawley)

[1]

Antimicrobial

PK/PD

20 mg/kg, PO

(with
Marbofloxacin)

Single

dose

Oral:

Cmax=0.78
μg/mL,

AUC=6.11
h·μg/mL [1]

Synergy with

marbofloxacin (FIC
Index=0.5);

increased
AUC/MIC ratio.

Rat
(Arthritis

Model) [2]

Anti-inflammatory
& Anti-arthritic

10-40 mg/kg 28-day
study

Not Reported Dose-dependent
amelioration of

Freund's complete
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Animal
Model

Study Focus
MG Dose &
Route

Dosing
Regimen

Key PK
Parameters
(if reported)

Key Findings

adjuvant-induced

arthritis.

Mouse

(A431
Skin

Cancer)
[3]

Anticancer N/A (In vitro

IC50 reported)

N/A Not Reported Inhibited A431 cell

proliferation (IC50:
11-53 μg/mL

depending on
exposure time) [3].

Detailed Experimental Protocols

Here are the methodologies used in the cited studies to guide your experimental design.

Protocol for Pharmacokinetic and Pharmacodynamic (PK/PD)
Study in Rats

This protocol is adapted from a study investigating the effect of MG on the pharmacokinetics of

marbofloxacin (MAR) [1].

Animals: Male Sprague Dawley rats (180-215 g).
Dosing Formulations:

MAR alone: 5 mg/kg.
MG + MAR combination: MG at 20 mg/kg and MAR at 5 mg/kg.

Study Design: A four-way crossover study with a two-week washout period.
Group 1: MAR alone, intravenous (IV) administration.

Group 2: MAR alone, oral (PO) administration.
Group 3: MG + MAR combination, IV administration.

Group 4: MG + MAR combination, PO administration.
Sample Collection: ~300 μL blood samples collected via serial sampling at pre-dose (0) and 0.25,

0.5, 0.75, 1, 2, 4, 8, 12, and 24 hours post-dose.
Bioanalysis: Drug concentrations in plasma were determined using a validated high-performance

liquid chromatography (HPLC) method.
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PK/PD Integration:

The minimum inhibitory concentration (MIC) of MG and MAR was determined using the micro-
broth dilution method [1].

Synergy was assessed using the Checkerboard method to calculate the Fractional Inhibitory
Concentration Index (FICindex) [1].

The area under the curve (AUC)/MIC ratio was calculated as a key PK/PD index for the
fluoroquinolone (MAR) [1].

Protocol for Anti-Arthritis Efficacy Study in Rats

This protocol is based on a study evaluating a synthetic derivative of MG in a Freund's complete adjuvant

(FCA)-induced arthritis model [2].

Arthritis Induction: Arthritis is induced in rats by a single subcutaneous injection of FCA into the
footpad or tail base.

Treatment Groups: Animals are randomly divided into groups, typically including:
Disease control (arthritic, no treatment).

Positive control (e.g., non-steroidal anti-inflammatory drug like diclofenac).
MG-treated groups (e.g., 10, 20, 40 mg/kg).

MG derivative-treated groups.
Dosing Regimen: Test compounds are administered daily via oral gavage for 28 days.

Efficacy Evaluation:
Clinical Scoring: Regular measurement of paw volume/swelling and arthritis index scoring.

Molecular Analysis: At the endpoint, synovial tissue or other relevant samples are collected.
Gene expression of biomarkers like COX-2 and TNF-α is analyzed using techniques like RT-

PCR or western blot to elucidate the mechanism of action [2].

Experimental Workflow and Study Timeline Diagrams

The following diagrams outline the key experimental processes and study design.
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Diagram 1: Integrated Workflow for PK/PD Studies of Methyl Gallate. This chart outlines the parallel

processes of evaluating pharmacokinetics and pharmacodynamics, culminating in integrated data analysis.
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Day 0: Baseline Measurements &
Arthritis Induction (FCA)

Days 1-27: Daily Treatment
(Oral gavage of MG or vehicle)

Weekly Monitoring:
Paw Volume, Arthritis Score

Day 28: Terminal Procedures

Blood Collection
for PK/Toxicology

Tissue Collection (e.g., synovium)
for Molecular Analysis

Click to download full resolution via product page

Diagram 2: 28-Day Timeline for Anti-Arthritis Efficacy Study. This Gantt-style chart visualizes the sequence

and duration of key activities in a long-term efficacy study of methyl gallate.

Key Insights for Your Research

To summarize the application notes:

Dosing Range: Effective anti-inflammatory and anti-arthritic doses of MG in rats typically range from

10 to 40 mg/kg for prolonged studies (e.g., 28 days) [2]. For single-dose PK studies, 20 mg/kg has
been successfully used [1].

Synergistic Potential: MG shows promise as an adjuvant to conventional antibiotics (e.g.,
marbofloxacin). A PK/PD-integrated approach is crucial to demonstrate enhanced efficacy without

adverse PK interactions [1].
Mechanistic Action: A key mechanism underlying MG's anti-inflammatory effect involves the

downregulation of critical pro-inflammatory genes, including COX-2 and TNF-α [2].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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